Cas no 1006037-08-6 (2,5-Dimethyl-4-(4-(trifluoromethyl)benzyl)thiophene-3-carboxylic acid)

• Product Name: 2,5-Dimethyl-4-(4-(trifluoromethyl)benzyl)thiophene-3-carboxylic acid
• CAS No: 1006037-08-6
• MF: C₁₅H₁₃F₃O₂S
• MW: 314.322733640671
• CID: 2624757
• PubChem ID: 45140786
• Update Time: 2025-05-20

2,5-Dimethyl-4-(4-(trifluoromethyl)benzyl)thiophene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID70669481
• 4-(4-(TRIFLUOROMETHYL)BENZYL)-2,5-DIMETHYLTHIOPHENE-3-CARBOXYLIC ACID
• 2,5-Dimethyl-4-(4-(trifluoromethyl)benzyl)thiophene-3-carboxylic acid
• SCHEMBL4091100
• 2,5-Dimethyl-4-{[4-(trifluoromethyl)phenyl]methyl}thiophene-3-carboxylic acid
• 1006037-08-6
• DB-216735
• 2,5-Dimethyl-4-(4-(trifluoromethyl)benzyl)thiophene-3-carboxylicacid
• 2,5-dimethyl-4-[4-(trifluoromethyl)benzyl]thiophene-3-carboxylic acid

• MDL： MFCD17926253
• Inchi： 1S/C15H13F3O2S/c1-8-12(13(14(19)20)9(2)21-8)7-10-3-5-11(6-4-10)15(16,17)18/h3-6H,7H2,1-2H3,(H,19,20)
• InChI Key： WBADBJDOSDVJBE-UHFFFAOYSA-N
• SMILES： S1C(C)=C(C(=O)O)C(=C1C)CC1C=CC(C(F)(F)F)=CC=1

Computed Properties

• Exact Mass: 314.05883531Da
• Monoisotopic Mass: 314.05883531Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 65.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2,5-Dimethyl-4-(4-(trifluoromethyl)benzyl)thiophene-3-carboxylic acid

2,5-Dimethyl-4-(4-(trifluoromethyl)benzyl)thiophene-3-carboxylic Acid: A Comprehensive Overview

The compound with CAS No 1006037-08-6, known as 2,5-Dimethyl-4-(4-(trifluoromethyl)benzyl)thiophene-3-carboxylic acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of thiophene derivatives, which are widely studied for their unique electronic properties and potential applications in drug design and materials science.

Thiophene is a heterocyclic aromatic compound with a five-membered ring containing one sulfur atom and four carbon atoms. The presence of sulfur in the ring imparts distinctive electronic characteristics to thiophene derivatives, making them valuable in various chemical and biological contexts. In the case of 2,5-Dimethyl-4-(4-(trifluoromethyl)benzyl)thiophene-3-carboxylic acid, the thiophene ring is substituted with several functional groups that enhance its chemical reactivity and biological activity.

The molecular structure of this compound includes a carboxylic acid group at position 3 of the thiophene ring, which is a key functional group in many biochemical reactions and drug delivery systems. Additionally, the molecule features two methyl groups at positions 2 and 5 of the thiophene ring, contributing to its stability and solubility properties. The benzyl group attached at position 4 of the thiophene ring further extends the molecule's conjugation system, potentially influencing its electronic properties and reactivity.

Recent studies have highlighted the importance of trifluoromethyl substituents in enhancing the stability and bioavailability of pharmaceutical compounds. The presence of a trifluoromethyl group on the benzyl substituent in this compound suggests that it may exhibit improved pharmacokinetic properties, making it a promising candidate for drug development.

The synthesis of 2,5-Dimethyl-4-(4-(trifluoromethyl)benzyl)thiophene-3-carboxylic acid involves a series of carefully designed organic reactions. Researchers typically employ methods such as Suzuki coupling or Stille coupling to introduce the benzyl group onto the thiophene ring. The carboxylic acid group is often introduced through oxidation or hydrolysis reactions, depending on the starting materials used.

In terms of applications, this compound has shown potential in several areas. Its aromaticity and conjugation make it suitable for use in organic electronics, such as in light-emitting diodes (LEDs) or solar cells. Additionally, its biological activity has been explored in various assays, including anti-inflammatory and anticancer studies.

Recent research has focused on optimizing the synthesis of this compound to improve yield and purity while reducing costs. For instance, green chemistry approaches such as microwave-assisted synthesis or catalytic methods have been employed to streamline the production process.

The biological activity of 2,5-Dimethyl-4-(4-(trifluoromethyl)benzyl)thiophene-3-carboxylic acid has been evaluated in several preclinical models. Studies have demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting key enzymes involved in inflammatory pathways. Furthermore, preliminary anticancer assays have shown that it may induce apoptosis in cancer cells by targeting specific signaling pathways.

Despite its promising properties, further research is needed to fully understand the mechanisms underlying its biological activity and to assess its safety profile for potential clinical applications.

In conclusion, 2,5-Dimethyl-4-(4-(trifluoromethyl)benzyl)thiophene-3-carboxylic acid represents an exciting advancement in organic chemistry with diverse applications across multiple disciplines.